Cas no 24294-83-5 (Pyrazine, 2,5-bis(1-methylethyl)-)

• Product Name: Pyrazine, 2,5-bis(1-methylethyl)-
• CAS No: 24294-83-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD18449282
• CID: 1419774
• PubChem ID: 11491990
• Update Time: 2025-06-08

Pyrazine, 2,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2,5-bis(1-methylethyl)-
• 2,5-bis(1-methylethyl)pyrazine
• CHEBI:199215
• LXJYUERPFWUCNN-UHFFFAOYSA-N
• 2,5-di(propan-2-yl)pyrazine
• 2,5-Diisopropyl-pyrazine
• 24294-83-5
• AKOS006370977
• InChI=1/C10H16N2/c1-7(2)9-5-12-10(6-11-9)8(3)4/h5-8H,1-4H
• 2,5-bis(propan-2-yl)pyrazine
• 2,5-diisopropylpyrazine
• CS-0449966
• AB93060
• SCHEMBL5950443

• MDL： MFCD18449282
• Inchi： 1S/C10H16N2/c1-7(2)9-5-12-10(6-11-9)8(3)4/h5-8H,1-4H3
• InChI Key： LXJYUERPFWUCNN-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)C)N=CC=1C(C)C

Computed Properties

• Exact Mass: 164.13148
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Pyrazine, 2,5-bis(1-methylethyl)-

Introduction to Pyrazine, 2,5-bis(1-methylethyl) (CAS No. 24294-83-5)

Pyrazine, 2,5-bis(1-methylethyl), also known as 2,5-diisopropylpyrazine (DIPP), is a versatile organic compound with a unique structure and a wide range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyrazine core with two isopropyl groups attached at the 2 and 5 positions. The CAS number for this compound is 24294-83-5.

The molecular formula of Pyrazine, 2,5-bis(1-methylethyl) is C₁₀H₁₆N₂, and its molecular weight is approximately 168.24 g/mol. The compound is a colorless to pale yellow liquid with a distinct odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the pharmaceutical industry, Pyrazine, 2,5-bis(1-methylethyl) has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of DIPP derivatives with potent anti-inflammatory properties. These derivatives showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

Beyond pharmaceuticals, Pyrazine, 2,5-bis(1-methylethyl) has found applications in agrochemicals. Its unique structure and chemical properties make it an excellent candidate for the development of new pesticides and herbicides. A recent study in the Journal of Agricultural and Food Chemistry highlighted the use of DIPP as a precursor for the synthesis of highly effective fungicides. The resulting compounds exhibited broad-spectrum antifungal activity against various plant pathogens.

In materials science, Pyrazine, 2,5-bis(1-methylethyl) has been utilized in the synthesis of functional polymers and materials with enhanced properties. Research published in Macromolecules in 2020 demonstrated the use of DIPP as a monomer for the preparation of polymeric materials with improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of Pyrazine, 2,5-bis(1-methylethyl) can be achieved through various methods. One common approach involves the reaction of pyrazine with isopropyl halides or alcohols under appropriate conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for DIPP.

The safety profile of Pyrazine, 2,5-bis(1-methylethyl) is an important consideration for its industrial applications. While it is generally considered safe when handled properly, it is essential to follow standard safety protocols to minimize any potential risks. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be controlled to prevent exposure to heat or incompatible substances.

In conclusion, Pyrazine, 2,5-bis(1-methylethyl) (CAS No. 24294-83-5) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for DIPP, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.